Cas no 129411-70-7 (Butanedioic acid, (1-naphthalenylmethyl)-, dimethyl ester, (S)-)

• Product name: Butanedioic acid, (1-naphthalenylmethyl)-, dimethyl ester, (S)-
• CAS No: 129411-70-7
• MF: C₁₇H₁₈O₄
• MW: 286.32242
• CID: 1224722
• PubChem ID: 165351598

Butanedioic acid, (1-naphthalenylmethyl)-, dimethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (1-naphthalenylmethyl)-, dimethyl ester, (S)-
• 129411-70-7
• DTXSID101174241

• Inchi： InChI=1S/C17H18O4/c1-20-16(18)11-14(17(19)21-2)10-13-8-5-7-12-6-3-4-9-15(12)13/h3-9,14H,10-11H2,1-2H3/t14-/m0/s1
• InChI Key： RFGJONVQUNHOBP-AWEZNQCLSA-N
• SMILES： COC(=O)CC(CC1=CC=CC2=CC=CC=C21)C(=O)OC

Computed Properties

• Exact Mass: 286.12054
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 52.6